2-methyl-5-nitro-N-(pyridin-3-yl)benzene-1-sulfonamide

• IUPAC Name: 2-methyl-5-nitro-N-pyridin-3-ylbenzenesulfonamide
• InChI: InChI=1S/C12H11N3O4S/c1-9-4-5-11(15(16)17)7-12(9)20(18,19)14-10-3-2-6-13-8-10/h2-8,14H,1H3
• InChI Key: LBWKNAWQXBNLRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)NC2=CN=CC=C2
• Molecular Formula: C12H11N3O4S
• Molecular Weight: 293.30 g/mol

Description

2-methyl-5-nitro-N-(pyridin-3-yl)benzene-1-sulfonamide (MNPS) is a sulfonamide derivative that has gained significant attention in scientific research due to its potential therapeutic applications. MNPS has been found to exhibit various biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 2-methyl-5-nitro-N-(pyridin-3-yl)benzene-1-sulfonamide is not fully understood. However, studies have shown that it inhibits the activity of enzymes such as dihydrofolate reductase and thymidylate synthase, which are essential for DNA synthesis. 2-methyl-5-nitro-N-(pyridin-3-yl)benzene-1-sulfonamide has also been found to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and transcription.
Biochemical and Physiological Effects:
2-methyl-5-nitro-N-(pyridin-3-yl)benzene-1-sulfonamide has been found to have various biochemical and physiological effects. It has been shown to induce DNA damage and inhibit cell proliferation in cancer cells. 2-methyl-5-nitro-N-(pyridin-3-yl)benzene-1-sulfonamide has also been found to inhibit the growth of bacterial and viral cells by disrupting their metabolic processes.

Advantages and Limitations for Lab Experiments

2-methyl-5-nitro-N-(pyridin-3-yl)benzene-1-sulfonamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. 2-methyl-5-nitro-N-(pyridin-3-yl)benzene-1-sulfonamide has also been found to exhibit potent biological activity, making it a promising candidate for drug development.
However, 2-methyl-5-nitro-N-(pyridin-3-yl)benzene-1-sulfonamide also has some limitations for lab experiments. It has low solubility in water, which can make it difficult to administer in vivo. 2-methyl-5-nitro-N-(pyridin-3-yl)benzene-1-sulfonamide also has potential toxicity, which needs to be carefully evaluated in preclinical studies.

Future Directions

There are several future directions for 2-methyl-5-nitro-N-(pyridin-3-yl)benzene-1-sulfonamide research. One potential direction is to explore its potential as an anticancer drug. 2-methyl-5-nitro-N-(pyridin-3-yl)benzene-1-sulfonamide has shown promising results in vitro, and further studies are needed to evaluate its efficacy in vivo.
Another potential direction is to investigate its potential as an antimicrobial and antiviral drug. 2-methyl-5-nitro-N-(pyridin-3-yl)benzene-1-sulfonamide has shown activity against various bacterial and viral strains, and further studies are needed to evaluate its potential as a therapeutic agent.
Finally, 2-methyl-5-nitro-N-(pyridin-3-yl)benzene-1-sulfonamide could be further modified to improve its solubility and reduce its potential toxicity. This could increase its potential as a drug candidate for various therapeutic applications.
Conclusion:
In conclusion, 2-methyl-5-nitro-N-(pyridin-3-yl)benzene-1-sulfonamide is a sulfonamide derivative that has gained significant attention in scientific research due to its potential therapeutic applications. 2-methyl-5-nitro-N-(pyridin-3-yl)benzene-1-sulfonamide has been found to exhibit various biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties. Further research is needed to fully understand its mechanism of action and evaluate its potential as a therapeutic agent.

Synthesis Methods

2-methyl-5-nitro-N-(pyridin-3-yl)benzene-1-sulfonamide can be synthesized by reacting 2-methyl-5-nitrobenzenesulfonyl chloride with 3-aminopyridine in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization.

Scientific Research Applications

2-methyl-5-nitro-N-(pyridin-3-yl)benzene-1-sulfonamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit antimicrobial activity against various bacterial strains, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. 2-methyl-5-nitro-N-(pyridin-3-yl)benzene-1-sulfonamide has also been shown to have antiviral activity against herpes simplex virus type 1 and type 2.
In addition, 2-methyl-5-nitro-N-(pyridin-3-yl)benzene-1-sulfonamide has been found to have anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This is attributed to its ability to induce apoptosis and inhibit cell proliferation. 2-methyl-5-nitro-N-(pyridin-3-yl)benzene-1-sulfonamide has also been shown to have anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.